Cas no 475288-40-5 (2,3-dimethylbenzo[b]thiophene-7-boronic acid)
475288-40-5 structure
Product Name:2,3-dimethylbenzo[b]thiophene-7-boronic acid
CAS No:475288-40-5
MF:C10H11BO2S
MW:206.069141626358
CID:931099
PubChem ID:11106518
Update Time:2025-04-19
2,3-dimethylbenzo[b]thiophene-7-boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dimethylbenzo[b]thiophene-7-boronic acid
- (2,3-dimethyl-1-benzothiophen-7-yl)boronic acid
- 2,3-DIFLUORO-4'-PROPYL-1,1'-BIPHENYL
- 2,3-Dimethyl-1-benzothien-7-ylboronic acid
- (2,3-dimethylbenzo[b]thiophen-7-yl)boronic acid
- DB-302273
- 475288-40-5
- DTXSID00455410
- starbld0019602
-
- Inchi: 1S/C10H11BO2S/c1-6-7(2)14-10-8(6)4-3-5-9(10)11(12)13/h3-5,12-13H,1-2H3
- InChI Key: VWDREGUFPLPEPN-UHFFFAOYSA-N
- SMILES: S1C(C)=C(C)C2C=CC=C(B(O)O)C1=2
Computed Properties
- Exact Mass: 206.05700
- Monoisotopic Mass: 206.057281
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.7
Experimental Properties
- PSA: 68.70000
- LogP: 1.19790
2,3-dimethylbenzo[b]thiophene-7-boronic acid Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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